2-Amino4-(4-acetamidophenylsulphanyl)nitrobenzene

• Molecular Formula: C14H13N3O3S
• Molecular Weight: 303.34 g/mol
• IUPAC Name: N-[4-(3-amino-4-nitrophenyl)sulfanylphenyl]acetamide
• InChI: InChI=1S/C14H13N3O3S/c1-9(18)16-10-2-4-11(5-3-10)21-12-6-7-14(17(19)20)13(15)8-12/h2-8H,15H2,1H3,(H,16,18)
• InChI Key: PZQALCYFGACCLO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)SC2=CC(=C(C=C2)[N+](=O)[O-])N

Description

2-Amino4-(4-acetamidophenylsulphanyl)nitrobenzene is a useful research compound. Its molecular formula is C14H13N3O3S and its molecular weight is 303.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Sodium (0.269 g) was added to ethanol (20 ml) and the resultant solution was allowed to cool to ambient temperature and 4-acetamidothiophenol (1.94 g) was added. The mixture was stirred for 5 minutes and 5-chloro-2-nitroaniline (2 g) was added. The mixture was then heated under reflux under argon for 3 hours and allowed to cool. The resultant solid was collected by filtration, washed with ethanol then dried to give the title compound (2.46 g) as a solid. NMR: 2.05 (s, 3H), 6.3 (dd, 1H), 6.6 (s, 1H), 7.4 (brs, 2H), 7.5 (d, 2H), 7.7 (d, 2H), 7.9 (d, 1H); MS (ESP+): 304 (M+H)+.